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Compound of Interest

Compound Name: 9H-Carbazole-3,6-diamine

Cat. No.: B1329239

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for 9H-Carbazole-3,6-diamine.

Chemical Identifier:
e Name: 9H-Carbazole-3,6-diamine
e CAS Number: 86-71-5

e Molecular Formula: C12H11N3[1][2]

Hazard Identification and Classification

9H-Carbazole-3,6-diamine is classified as a hazardous substance. The following table
summarizes its GHS classifications.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute toxicity, ) H302: Harmful if
4 Warning
oral swallowed[1][3]
Serious eye H319: Causes
damage/eye 2 Warning serious eye
irritation irritation[1][3]

Primary hazards are irritation to the eyes and harm if ingested.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure risk. The following table
outlines the recommended PPE for handling 9H-Carbazole-3,6-diamine.

Body Part Recommended Protection Specification
Safety goggles with side- Must conform to EN 166 (EU)
Eyes/Face )
shields or NIOSH (US) standards.[3][4]
Wear impervious, fire/flame-
i ) ] resistant clothing and
Skin Protective gloves and clothing

appropriate protective gloves.

[3]141[5]

Respiratory

Full-face respirator

To be used if exposure limits
are exceeded or if irritation is

experienced.[3][4]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of 9H-

Carbazole-3,6-diamine from receipt to disposal.
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Figure 1. Safe handling workflow for 9H-Carbazole-3,6-diamine.

Procedural Guidance

Handling and Storage:

Use only in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the handling area.[3]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]

First-Aid Measures:

If Swallowed: Rinse mouth and get medical help.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[3]

e If on Skin: Take off contaminated clothing immediately and wash the affected area with soap

and plenty of water.[3]
« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[3]

Spill and Disposal Plan:
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o Spills: For dry spills, use dry clean-up procedures to avoid generating dust.[7] Collect the
residue and place it in a sealed container for disposal.[7] Prevent the substance from
entering drains or waterways.[6]

» Disposal: Dispose of the chemical and its container at an appropriate treatment and disposal
facility in accordance with local, state, and federal regulations.[3] Ensure disposal is carried
out by licensed waste carriers.[6]

By adhering to these safety protocols, laboratory professionals can minimize the risks
associated with handling 9H-Carbazole-3,6-diamine and ensure a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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